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Compound of Interest

Compound Name: Dicumene chromium

Cat. No.: B15345860

Dicumene Chromium: A Technical Safety Review

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Dicumene chromium, a sandwich compound with the chemical formula Cr(CisHz4), is an
organometallic substance that finds application in specialized areas of chemical synthesis. This
technical guide provides a comprehensive review of the available safety information for
dicumene chromium (CAS No. 12001-89-7). Due to the limited availability of a specific
Material Safety Data Sheet (MSDS) for this compound, this document synthesizes data from
related chromium compounds and the cumene ligand to offer a thorough understanding of its
potential hazards. The information is presented to aid researchers, scientists, and drug
development professionals in implementing appropriate safety protocols when handling this
material.

Chemical Identification and Physical Properties

Dicumene chromium, also known as bis(isopropylbenzene)chromium, is a chromium(0)
complex. While specific experimental data for dicumene chromium is scarce, the properties of
its constituent components—chromium and cumene—provide a basis for safety considerations.

Table 1. Physical and Chemical Properties
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Property Value Source Substance Citation
Molecular Formula CisH24Cr Dicumene chromium [1]
Molecular Weight 292.4 g/mol Dicumene chromium [1]
Appearance Solid (presumed) General ]

organometallics
Melting Point 1857 °C / 3374.6 °F Chromium [2]
Boiling Point 2642 °C [ 4787.6 °F Chromium [2]
Density 7.14 g/mL Chromium
Solubility Insoluble in water Chromium [2]
CAS Number 12001-89-7 Dicumene chromium [1]

Hazard Identification and Toxicological Profile

A specific toxicological profile for dicumene chromium is not readily available. The toxicity of
chromium compounds is highly dependent on the oxidation state of the chromium atom.[3]
Chromium(VI) compounds are known to be toxic and carcinogenic, while chromium(lil)
compounds are considered less toxic.[3][4] Dicumene chromium is a chromium(0) compound.
The toxicity of organometallic compounds can also be influenced by the properties of the
organic ligands, in this case, cumene. Cumene is a flammable liquid and may cause respiratory
irritation. [5]

It is prudent to handle dicumene chromium with the assumption that it may possess
significant toxicity. A "List of Reactive Chemicals" indicates that dicumene chromium is
reactive with water.[6]

Table 2: Toxicological Data of Related Substances
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Substance Test Route Species Value Citation

Chromium(VI

) LDso Oral - 50-150 mg/kg  [7]

1 mg/m3 (8-hr

Chromium PEL (OSHA) Inhalation Human [8]
TWA)
) ) 0.5 mg/m3 (8-
Chromium TLV (ACGIH) Inhalation Human [8]
hr TWA)

LDso: Lethal Dose, 50%; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; TWA:
Time-Weighted Average.

Experimental Protocols for Safety Assessment

While specific experimental protocols for dicumene chromium were not found, standard
methodologies for assessing the safety of chemical substances are well-established. These
protocols are crucial for generating the data required for a comprehensive MSDS.

Protocol 1: Acute Oral Toxicity (LDso)

o Objective: To determine the median lethal dose (LDso) of the substance when administered
orally.

o Test Species: Typically rats or mice.
e Methodology:

o Arange of single doses of the test substance is administered by gavage to several groups
of experimental animals.

o Observations of effects and mortality are recorded over a set period (e.g., 14 days).

o The LDso value is calculated statistically as the dose that is lethal to 50% of the test
population.[9]

o Reference: OECD Test Guideline 401 (or subsequent guidelines like 420, 423, 425).
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Protocol 2: Skin Irritation/Corrosion

o Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.
o Test Species: Typically rabbits.

o Methodology:

o A small amount of the test substance is applied to a shaved patch of skin on the test
animal.

o The site is observed for signs of erythema (redness) and edema (swelling) at specified
intervals.

o The severity of the reactions is scored to determine the irritation potential.
» Reference: OECD Test Guideline 404.
Protocol 3: Eye Irritation/Corrosion
» Objective: To determine the potential of a substance to cause irritation or damage to the eye.
o Test Species: Typically rabbits.
e Methodology:
o A small amount of the test substance is instilled into one eye of the test animal.
o The eye is examined at specific intervals for effects on the cornea, iris, and conjunctiva.
o The severity of any lesions is scored to classify the substance'’s irritation potential.

o Reference: OECD Test Guideline 405.

Mandatory Visualizations
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Figure 1: Emergency Response Workflow for Dicumene Chromium Exposure
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Figure 2: Logical Relationship of Chromium Toxicity

Chromium Compounds
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Toxigity Profile

Toxic and Carcinogenic. [11, 18]

Toxicity not well-defined. Essential trace element.
Handle with caution. Low toxicity. [21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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